molecular formula C24H31NaO9 B157742 1,3,5[10]-ESTRATRIENE-3,16alpha,17beta-TRIOL 16-GLUCURONIDE SODIUM SALT CAS No. 1852-44-4

1,3,5[10]-ESTRATRIENE-3,16alpha,17beta-TRIOL 16-GLUCURONIDE SODIUM SALT

Cat. No. B157742
CAS RN: 1852-44-4
M. Wt: 487.5 g/mol
InChI Key: OSYPVDZAIVGZEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1,3,510-ESTRATRIENE-3,16alpha,17beta-TRIOL 16-GLUCURONIDE SODIUM SALT” is also known as Estriol 16α-(β-D-glucuronide) sodium salt . It is a synthetic organic compound with a molecular weight of 486.49 . This compound is a glucuronide conjugate of estriol, a form of estrogen .


Molecular Structure Analysis

The linear formula of this compound is C24H31O9Na . The molecular structure of this compound involves the conjugation of estriol with glucuronic acid .


Physical And Chemical Properties Analysis

This compound is a powder that is soluble in water . It has a molecular weight of 486.49 . The compound should be stored at -20°C .

Scientific Research Applications

Bioconjugation and Immunoassays

  • Labeling of Steroids on Solid Phase: The compound has been utilized in the bioconjugation of steroids on a solid phase, particularly in creating steroid conjugates for use in competitive fluoroimmunoassays. It demonstrated that more labels conjugated to the steroid enable the use of more diluted antiserum without altering the measurement range, highlighting the utility of lanthanide(III) chelates as multilabels in bioaffinity assays (Peuralahti et al., 2004).

Metabolism Studies

  • Metabolic Pathways in Humans: The compound was used to understand the metabolic pathways of 17alpha-estradiol in humans. It was noted that after administration, 17alpha-estradiol was rapidly and intensively conjugated, and the compound was part of the metabolite patterns observed in serum and urine. The study provided insights into phase I metabolism of 17alpha-estradiol in humans and demonstrated the importance of enzymatic hydrolysis and methanolysis procedures in understanding steroid metabolism (Hobe et al., 2002).

Enzymatic Treatment for Environmental Protection

  • Enzymatic Treatment of Estrogens and Estrogen Glucuronide: Research has investigated the enzymatic treatment of estrogens, including the compound, by a fungal laccase to reduce estrogenic activities, thereby minimizing their impact on the reproductive health of animals in rivers. The study highlighted the significance of using enzyme systems for the degradation of environmental contaminants (Tanaka et al., 2009).

Mechanism of Action

Target of Action

The primary target of 1,3,510It is known that this compound is a derivative of estradiol , which primarily targets estrogen receptors in the body. These receptors play a crucial role in numerous physiological processes, including reproduction, cardiovascular health, bone integrity, cognition, and behavior.

Mode of Action

The mode of action of DTXSID50585150 is likely to be similar to that of estradiol, given its structural similarity. Estradiol binds to estrogen receptors, triggering a conformational change that allows the receptor to act as a transcription factor and regulate gene expression . This interaction can lead to various changes in cellular function, depending on the specific genes regulated.

Biochemical Pathways

Estrogen signaling plays a critical role in numerous biological processes, including cell growth, differentiation, and function .

Pharmacokinetics

It is known that estradiol and its derivatives are typically well-absorbed and widely distributed throughout the body . They undergo extensive metabolism, primarily in the liver, and are excreted in urine and feces .

Result of Action

Given its structural similarity to estradiol, it may share some of estradiol’s effects, such as regulation of gene expression, modulation of cell growth and differentiation, and influence on various physiological processes .

properties

InChI

InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31);
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSYPVDZAIVGZEQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCC3C(C1CC(C2O)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=C3C=CC(=C5)O.[Na]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H32NaO9
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50585150
Record name PUBCHEM_16219323
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50585150
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

487.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,3,5[10]-ESTRATRIENE-3,16alpha,17beta-TRIOL 16-GLUCURONIDE SODIUM SALT

CAS RN

1852-44-4
Record name PUBCHEM_16219323
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50585150
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,16α,17β-Trihydroxy-1,3,5(10)-estratriene 16-glucuronide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.